N-[[1-[2-(1,3-dioxoisoindol-2-yl)acetyl]piperidin-3-yl]methyl]pyrrolidine-2-carboxamide;hydrochloride

• IUPAC Name: N-[[1-[2-(1,3-dioxoisoindol-2-yl)acetyl]piperidin-3-yl]methyl]pyrrolidine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C21H26N4O4.ClH/c26-18(13-25-20(28)15-6-1-2-7-16(15)21(25)29)24-10-4-5-14(12-24)11-23-19(27)17-8-3-9-22-17;/h1-2,6-7,14,17,22H,3-5,8-13H2,(H,23,27);1H
• InChI Key: DFQWVVGDMTUDBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C(=O)NCC2CCCN(C2)C(=O)CN3C(=O)C4=CC=CC=C4C3=O.Cl
• Molecular Formula: C21H27ClN4O4
• Molecular Weight: 434.9 g/mol

Description

N-[[1-[2-(1,3-dioxoisoindol-2-yl)acetyl]piperidin-3-yl]methyl]pyrrolidine-2-carboxamide;hydrochloride is a complex organic compound that features a phthalimide moiety, a piperidine ring, and a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[1-[2-(1,3-dioxoisoindol-2-yl)acetyl]piperidin-3-yl]methyl]pyrrolidine-2-carboxamide;hydrochloride typically involves multiple steps:

Formation of the Phthalimide Moiety: This can be achieved by reacting phthalic anhydride with an appropriate amine in the presence of a catalyst such as SiO2-tpy-Nb in IPA:H2O at reflux conditions.

Acylation of Piperidine: The phthalimide derivative is then acylated with piperidine under controlled conditions to form the intermediate compound.

Coupling with Pyrrolidine: The final step involves coupling the intermediate with pyrrolidine-2-carboxamide under suitable conditions to obtain the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[[1-[2-(1,3-dioxoisoindol-2-yl)acetyl]piperidin-3-yl]methyl]pyrrolidine-2-carboxamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the piperidine and pyrrolidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-[[1-[2-(1,3-dioxoisoindol-2-yl)acetyl]piperidin-3-yl]methyl]pyrrolidine-2-carboxamide;hydrochloride has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[[1-[2-(1,3-dioxoisoindol-2-yl)acetyl]piperidin-3-yl]methyl]pyrrolidine-2-carboxamide;hydrochloride involves its interaction with specific molecular targets. The phthalimide moiety is known to bind to certain proteins, potentially inhibiting their function. This compound may also interact with cellular pathways involved in signal transduction, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-dioxoisoindolin-2-yl)thiophene-2-carboxamide
• N-(1,3-dioxoisoindolin-2-yl)-2-(2-methyl-4-oxoquinazolin-3(4H)-yl)acetamide

Uniqueness

N-[[1-[2-(1,3-dioxoisoindol-2-yl)acetyl]piperidin-3-yl]methyl]pyrrolidine-2-carboxamide;hydrochloride is unique due to its specific combination of functional groups and ring systems, which confer distinct chemical and biological properties. Its ability to interact with multiple molecular targets makes it a versatile compound in research and potential therapeutic applications.